Cas no 898754-74-0 (2-Azetidinomethyl-3'-chlorobenzophenone)

• Product Name: 2-Azetidinomethyl-3'-chlorobenzophenone
• CAS No: 898754-74-0
• MF: C₁₇H₁₆ClNO
• MW: 285.768043518066
• CID: 872950
• PubChem ID: 24725307
• Update Time: 2025-11-05

2-Azetidinomethyl-3'-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(azetidin-1-ylmethyl)phenyl]-(3-chlorophenyl)methanone
• 2-AZETIDINOMETHYL-3'-CHLOROBENZOPHENONE
• 2-AZETIDIN-1-YLMETHYL-3'-CHLOROBENZOPHENONE
• 1-{[2-(3-CHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
• DTXSID30643702
• (2-(Azetidin-1-ylmethyl)phenyl)(3-chlorophenyl)methanone
• {2-[(Azetidin-1-yl)methyl]phenyl}(3-chlorophenyl)methanone
• SB52087
• AKOS016020686
• 898754-74-0
• 2-Azetidinomethyl-3'-chlorobenzophenone

• MDL： MFCD03842590
• Inchi： 1S/C17H16ClNO/c18-15-7-3-6-13(11-15)17(20)16-8-2-1-5-14(16)12-19-9-4-10-19/h1-3,5-8,11H,4,9-10,12H2
• InChI Key： OBRLYPKEGPICOB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1=CC=CC=C1CN1CCC1)=O

Computed Properties

• Exact Mass: 285.09200
• Monoisotopic Mass: 285.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 440.7°C at 760 mmHg
• Flash Point: 220.3°C
• Refractive Index: 1.623
• PSA: 20.31000
• LogP: 3.71460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones